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Compound of Interest

Compound Name: VAS2870

Cat. No.: B1682188

Essential Safety and Handling Guide for
VAS2870

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of VAS2870, a pan-
NADPH oxidase (NOX) inhibitor. Adherence to these procedures is essential for ensuring
laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE) and Hazard
Information

VAS2870 is classified as a skin irritant (Category 2) and a serious eye irritant (Category 2A).
The following personal protective equipment is mandatory when handling this compound.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate

material, disposable.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

handling area.

Skin and Body Protection

Laboratory coat

Fully buttoned.

Respiratory Protection

Not required under normal
handling conditions with

adequate ventilation.

Use a NIOSH-approved
respirator if handling large
quantities or if dust/aerosol

generation is likely.

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.

o P337 + P313: If eye irritation persists: Get medical advice/ attention.

Operational Plan: Safe Handling and Use

Follow these procedural steps to ensure the safe handling of VAS2870 in a laboratory setting.
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2.1. Preparation and Weighing

Designated Area: Conduct all handling of solid VAS2870 in a designated area, such as a
chemical fume hood or a ventilated balance enclosure, to minimize inhalation exposure.

Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: Carefully weigh the desired amount of VAS2870 powder. Use anti-static weighing
paper or a weigh boat.

Clean-up: Immediately clean any spills of the powder using a damp paper towel. Avoid dry
sweeping, which can generate dust. Dispose of cleaning materials as hazardous waste.

2.2. Solution Preparation
Solvent: VAS2870 is soluble in DMSO.

Procedure: In a chemical fume hood, add the appropriate volume of solvent to the vessel
containing the weighed VAS2870. Cap the vessel and mix by vortexing or gentle agitation
until the solid is completely dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

Disposal Plan

Proper disposal of VAS2870 and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

3.1. Waste Segregation

e Solid Waste: Unused VAS2870 powder and any materials grossly contaminated with the
solid (e.g., weigh boats, contaminated gloves) should be collected in a clearly labeled
hazardous waste container.

e Liquid Waste: Solutions of VAS2870 and any rinsate from cleaning contaminated glassware
should be collected in a separate, sealed, and clearly labeled hazardous waste container for
organic solvent waste.
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e Sharps: Needles or other sharps used for transferring VAS2870 solutions must be disposed
of in a designated sharps container.

3.2. Disposal Procedure

Containment: Ensure all waste containers are in good condition, compatible with the waste
they contain, and are kept securely closed when not in use.

Labeling: All hazardous waste containers must be labeled with "Hazardous Waste," the full
chemical name (VAS2870), and the primary hazard(s) (irritant).

Storage: Store hazardous waste in a designated satellite accumulation area away from
incompatible materials.

Institutional Guidelines: Follow all institutional and local regulations for the final disposal of
chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific procedures and to schedule a waste pickup.

Signaling Pathway and Experimental Workflow

VAS2870 is a pan-inhibitor of NADPH oxidase (NOX) enzymes, which are involved in the
production of reactive oxygen species (ROS).[1] By inhibiting NOX enzymes, VAS2870 can
modulate various downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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